Cas no 2172184-50-6 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}butanoic acid)

• Product Name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}butanoic acid
• CAS No: 2172184-50-6
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5792512
• PubChem ID: 165547562
• Update Time: 2025-06-08

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}butanoic acid
• EN300-1490925
• 2172184-50-6
• 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}butanoic acid

• Inchi： 1S/C26H32N2O5/c1-3-9-18(14-24(29)27-15-17(4-2)25(30)31)28-26(32)33-16-23-21-12-7-5-10-19(21)20-11-6-8-13-22(20)23/h5-8,10-13,17-18,23H,3-4,9,14-16H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： NCKKLLJBMTWFDR-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(NCC(C(=O)O)CC)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}butanoic acid

Introduction to 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}butanoic Acid (CAS No. 2172184-50-6)

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}butanoic acid, identified by its CAS number 2172184-50-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structure, which includes a fluoren-9-yl moiety linked through a methoxycarbonyl group, further connected to an amino-hexanamide backbone. The presence of these functional groups not only contributes to the compound's unique chemical properties but also opens up diverse possibilities for its application in medicinal chemistry.

The fluoren scaffold is particularly noteworthy due to its prevalence in various bioactive molecules. Its rigid aromatic structure provides stability and specificity, making it a valuable component in the design of drug candidates. In particular, the methoxycarbonyl group attached to the fluorene ring enhances the compound's solubility and reactivity, facilitating its incorporation into more complex molecular architectures. This feature is particularly relevant in the context of peptide mimetics and protein-protein interaction inhibitors, where solubility and bioavailability are critical factors.

The core of the molecule, represented by the hexanamidomethyl butanoic acid moiety, introduces a polar and hydrophilic region that can interact with biological targets. This segment is reminiscent of peptidomimetics, which are designed to mimic the binding properties of natural peptides while avoiding their metabolic degradation. The combination of these structural elements makes 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}butanoic acid a promising candidate for further exploration in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such compounds with high precision. These tools have been instrumental in identifying potential therapeutic applications for 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}butanoic acid. For instance, studies suggest that its structure may facilitate interactions with enzymes and receptors involved in inflammatory pathways, making it a candidate for developing novel anti-inflammatory agents.

The synthesis of this compound presents both challenges and opportunities. The multi-step process requires careful optimization to ensure high yield and purity. Techniques such as solid-phase peptide synthesis (SPPS) have been adapted to incorporate the complex functional groups present in this molecule. Additionally, modern spectroscopic methods like NMR and mass spectrometry play a crucial role in characterizing the compound's structure and confirming its identity.

In terms of biological activity, preliminary studies have highlighted the potential of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}butanoic acid as an inhibitor of certain kinases implicated in cancer progression. The fluorene moiety's ability to modulate protein-protein interactions suggests that this compound could disrupt signaling pathways that are aberrantly activated in tumor cells. Furthermore, its structural similarity to known kinase inhibitors may provide insights into developing next-generation anticancer drugs with improved efficacy and reduced side effects.

The role of peptidomimetics in modern drug design cannot be overstated. These molecules offer a bridge between small-molecule drugs and biologics, combining the advantages of both approaches. 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}butanoic acid exemplifies this trend, as it incorporates elements from both classes of compounds. Its fluorene-based structure provides small-molecule-like properties, while its amino-hexanamide segment mimics peptide-like interactions.

The development of novel therapeutic agents often involves iterative processes of design, synthesis, and biological testing. 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}butanoic acid is no exception. Researchers are continuously refining synthetic routes to improve yield and scalability while exploring new derivatives that may enhance its biological activity. Collaborative efforts between synthetic chemists and biologists are essential in this endeavor, as they bring complementary expertise to bear on complex problems.

The impact of such compounds extends beyond their immediate therapeutic applications. They serve as valuable tools for understanding fundamental biological processes and can be used to validate novel drug targets. For example, by studying how 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}butanoic acid interacts with specific proteins or enzymes, researchers can gain insights into disease mechanisms and develop more targeted interventions.

The future prospects for 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}butanoic acid are promising given its unique structural features and potential biological activities. As research progresses, it is likely that new synthetic strategies will be developed to optimize its production, while computational methods will continue to refine our understanding of its interactions with biological targets. Ultimately, this compound represents an important step forward in the quest for innovative therapeutic solutions.